![molecular formula C14H14N6O2S B2580798 2-((4,6-dimethylpyrimidin-2-yl)amino)-N-(5-methylisoxazol-3-yl)thiazole-4-carboxamide CAS No. 1351634-62-2](/img/structure/B2580798.png)
2-((4,6-dimethylpyrimidin-2-yl)amino)-N-(5-methylisoxazol-3-yl)thiazole-4-carboxamide
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Description
2-((4,6-dimethylpyrimidin-2-yl)amino)-N-(5-methylisoxazol-3-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C14H14N6O2S and its molecular weight is 330.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
The compound can be used in the synthesis of novel compounds. For instance, it has been used in the synthesis of ethyl (S)-2-benzamido-5-[(4,6-dimethylpyrimidin-2-yl)amino]pentanoate . This synthesis was carried out under microwave irradiation and the compound was obtained in a moderate yield of 70% .
Biological Activities
Pyrimidines, which include this compound, have a wide range of biological activities. They are key molecules in living organisms and are found in DNA, RNA, and numerous natural products such as antibiotics, vitamins, and liposaccharides . Pyrimidine analogs have shown a range of biological activities, including antibacterial , antifungal , antiparasitic , anti-inflammatory , antihypertensive , antiviral , antioxidant , herbicide , and anticancer activities.
Medicinal Chemistry
Due to the biological activities of pyrimidines, their synthesis is currently engaged in medicinal chemistry . The principal method of pyrimidine synthesis involves the condensation of β-dicarbonyl and amine compounds .
Spectral Characterization
The compound can be used in the spectral characterization of divalent Mn, Co, Ni, and Cu complexes with heterocyclic bidentate Schiff base derivative .
Antimicrobial Properties
The compound can be used in the study of antimicrobial properties. For instance, it has been used in the study of bactericidal, fungicidal, and antioxidant properties .
properties
IUPAC Name |
2-[(4,6-dimethylpyrimidin-2-yl)amino]-N-(5-methyl-1,2-oxazol-3-yl)-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N6O2S/c1-7-4-8(2)16-13(15-7)19-14-17-10(6-23-14)12(21)18-11-5-9(3)22-20-11/h4-6H,1-3H3,(H,18,20,21)(H,15,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQVZIJIRHYPVBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=NC(=CS2)C(=O)NC3=NOC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4,6-dimethylpyrimidin-2-yl)amino)-N-(5-methylisoxazol-3-yl)thiazole-4-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.